Cas no 1783756-96-6 (2,2,3-Trifluoro-5-methylhexanoic acid)

• Product Name: 2,2,3-Trifluoro-5-methylhexanoic acid
• CAS No: 1783756-96-6
• MF: C₇H₁₁F₃O₂
• MW: 184.156253099442
• CID: 5939824
• PubChem ID: 105440940
• Update Time: 2025-10-08

2,2,3-Trifluoro-5-methylhexanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1629289
• 2,2,3-trifluoro-5-methylhexanoic acid
• 1783756-96-6
• 2,2,3-Trifluoro-5-methylhexanoic acid

• Inchi： 1S/C7H11F3O2/c1-4(2)3-5(8)7(9,10)6(11)12/h4-5H,3H2,1-2H3,(H,11,12)
• InChI Key： VOSCSFHJWWMUDC-UHFFFAOYSA-N
• SMILES： FC(C(C(=O)O)(F)F)CC(C)C

Computed Properties

• Exact Mass: 184.07111408g/mol
• Monoisotopic Mass: 184.07111408g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Medium-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Medium-chain fatty acids

Additional information on 2,2,3-Trifluoro-5-methylhexanoic acid

2,2,3-Trifluoro-5-Methylhexanoic Acid (CAS No. 1783756-96-6)

The compound 2,2,3-Trifluoro-5-Methylhexanoic Acid (CAS No. 1783756-96-6) is a fluorinated carboxylic acid with a unique chemical structure that has garnered significant attention in recent years due to its potential applications in various fields. This compound belongs to the class of fluorinated organic compounds, which are known for their distinct physical and chemical properties. The presence of multiple fluorine atoms in its structure contributes to its high stability, reactivity, and bioavailability, making it a valuable molecule in both academic research and industrial applications.

2,2,3-Trifluoro-5-Methylhexanoic Acid is characterized by its hexanoic acid backbone with trifluoromethyl groups at positions 2 and 3 and a methyl group at position 5. This specific arrangement of substituents imparts unique electronic and steric properties to the molecule. Recent studies have highlighted its potential as a building block for the synthesis of advanced materials, including fluoropolymers and specialty chemicals. The compound's ability to undergo various chemical transformations, such as esterification and amidation, further enhances its utility in the development of functional materials.

In terms of synthesis, 2,2,3-Trifluoro-5-Methylhexanoic Acid can be prepared through a variety of methods, including fluorination reactions and carboxylation processes. Researchers have explored novel synthetic routes to improve the efficiency and scalability of its production. For instance, recent advancements in catalytic fluorination techniques have enabled the selective introduction of fluorine atoms into the molecule's structure, ensuring high purity and yield.

The physical properties of 2,2,3-Trifluoro-5-Methylhexanoic Acid are also noteworthy. Its melting point and boiling point are significantly influenced by the presence of fluorine atoms, which contribute to strong van der Waals forces. This makes the compound suitable for applications in high-performance materials that require thermal stability. Additionally, its solubility characteristics make it an ideal candidate for use in pharmaceutical formulations and agrochemicals.

Recent research has focused on the biological activity of 2,2,3-Trifluoro-5-Methylhexanoic Acid, particularly its potential as a precursor for bioactive molecules. Studies have demonstrated that this compound can serve as a substrate for enzymatic reactions, leading to the formation of novel bioactive compounds with potential therapeutic applications. Furthermore, its role in metabolic pathways has been investigated, shedding light on its interactions with cellular systems.

In conclusion, 2,2,3-Trifluoro-5-Methylhexanoic Acid (CAS No. 1783756-96-6) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical structure and favorable physical properties make it an invaluable tool for researchers and industry professionals alike. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in the development of innovative solutions across various sectors.